Cas no 1006037-59-7 ((S)-Lorcaserin Hydrochloride)

• Product Name: (S)-Lorcaserin Hydrochloride
• CAS No: 1006037-59-7
• MF: C₁₁H₁₅Cl₂N
• MW: 232.149501085281
• CID: 4556280
• Update Time: 2025-11-01

(S)-Lorcaserin Hydrochloride Chemical and Physical Properties

Names and Identifiers

• Lorcaserin Impurity A HCl
• 1H-3-Benzazepine, 8-chloro-2,3,4,5-tetrahydro-1-Methyl-, hydrochloride (1:1), (1S)-
• ITIHHRMYZPNGRC-DDWIOCJRSA-N
• Lorcaserin S-Isomer
• Lorcaserin Impurity A Hydrochloride
• (S)-8-Chloro-1-methyl-2,3,4,5-tetrahydro-1H-benzo[d]azepine Hydrochloride
• (S)-Lorcaserin Hydrochloride

• Inchi： 1S/C11H14ClN.ClH/c1-8-7-13-5-4-9-2-3-10(12)6-11(8)9;/h2-3,6,8,13H,4-5,7H2,1H3;1H/t8-;/m1./s1
• InChI Key： ITIHHRMYZPNGRC-DDWIOCJRSA-N
• SMILES： C[C@@H]1CNCCC2=CC=C(Cl)C=C12.Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 0

Additional information on (S)-Lorcaserin Hydrochloride

Introduction to (S)-Lorcaserin Hydrochloride (CAS No. 1006037-59-7)

(S)-Lorcaserin Hydrochloride, with the chemical compound identifier CAS No. 1006037-59-7, is a specialized pharmaceutical compound that has garnered significant attention in the field of medicinal chemistry and pharmacology. This compound is the hydrochloride salt form of (S)-Lorcaserin, a selective serotonin receptor agonist that has been extensively studied for its potential therapeutic applications, particularly in the management of metabolic disorders and obesity.

The molecular structure of (S)-Lorcaserin Hydrochloride is characterized by its chiral center, which contributes to its high selectivity and efficacy. The (S)-enantiomer of Lorcaserin has demonstrated superior pharmacological properties compared to its (R)-counterpart, making it a focal point in drug development. The hydrochloride salt form enhances the solubility and bioavailability of the compound, facilitating its use in various pharmaceutical formulations.

In recent years, research on (S)-Lorcaserin Hydrochloride has focused on its role in modulating appetite and energy balance. Preclinical studies have indicated that this compound exerts its effects primarily by activating serotonin receptors in the brain, particularly the 5-HT2C receptor. This activation leads to a reduction in food intake and an increase in energy expenditure, making it a promising candidate for treating obesity and related metabolic syndromes.

One of the most compelling aspects of (S)-Lorcaserin Hydrochloride is its mechanism of action, which distinguishes it from other anti-obesity agents available on the market. Unlike traditional appetite suppressants that may have broad-spectrum effects on multiple neurotransmitter systems, (S)-Lorcaserin Hydrochloride targets specific serotonin receptors with high precision. This targeted approach not only enhances therapeutic efficacy but also minimizes potential side effects associated with non-selective drugs.

Recent clinical trials have provided further insights into the safety and efficacy of (S)-Lorcaserin Hydrochloride. These trials have shown that the compound can significantly reduce body weight in patients with obesity or overweight when used as an adjunct to lifestyle modifications. The weight loss effects are accompanied by improvements in various metabolic parameters, including blood glucose levels, lipid profiles, and blood pressure.

The pharmacokinetic profile of (S)-Lorcaserin Hydrochloride has also been a subject of intense research. Studies have demonstrated that the compound exhibits rapid absorption after oral administration, with peak plasma concentrations achieved within a few hours. The prolonged half-life of (S)-Lorcaserin Hydrochloride allows for once-daily dosing, which enhances patient compliance and convenience.

From a chemical synthesis perspective, the production of (S)-Lorcaserin Hydrochloride involves complex stereochemical transformations to ensure high enantiomeric purity. Advanced synthetic methodologies have been developed to achieve this purity, which is crucial for maintaining the therapeutic efficacy and safety of the compound. These synthetic routes often employ chiral auxiliaries or catalysts to selectively produce the desired enantiomer.

The regulatory landscape for (S)-Lorcaserin Hydrochloride has evolved alongside advancements in understanding its pharmacological properties. Regulatory agencies have recognized the potential of this compound for treating metabolic disorders and have provided guidelines for its development and approval. These guidelines emphasize the importance of rigorous clinical evaluation to ensure that (S)-Lorcaserin Hydrochloride is safe and effective for human use.

Future research directions for (S)-Lorcaserin Hydrochloride include exploring its potential applications beyond obesity management. Preliminary studies suggest that this compound may have therapeutic benefits in other areas, such as neurodegenerative diseases and mood disorders. The ability of (S)-Lorcaserin Hydrochloride to modulate serotonin receptor activity opens up new avenues for treating conditions associated with dysregulated neurotransmitter systems.

In conclusion, (S)-Lorcaserin Hydrochloride (CAS No. 1006037-59-7) is a promising pharmaceutical compound with significant potential in managing metabolic disorders and obesity. Its selective action on serotonin receptors, combined with its favorable pharmacokinetic profile, makes it a valuable asset in modern medicine. Ongoing research continues to uncover new therapeutic applications for this compound, reinforcing its importance in the field of medicinal chemistry.